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For Researchers, Scientists, and Drug Development Professionals

Introduction
Uranyl difluoride (UO2F2) is a uranium compound that serves as an intermediate in the

conversion of uranium hexafluoride (UF6) to uranium oxides or metal forms.[1] It is also a direct

byproduct of the reaction of UF6 with moisture in the air.[1] Due to its high solubility in water

and hygroscopic nature, UO2F2 presents significant chemical and radiological hazards that

necessitate stringent handling protocols, particularly in a research and development setting.[1]

[2] This guide provides an in-depth overview of the health and safety considerations,

experimental protocols, and emergency procedures for the handling of UO2F2.

Physicochemical Properties and Hazards
Uranyl difluoride is a brilliant orange to yellow crystalline solid that is highly soluble in water.[1]

[2] It is hygroscopic, meaning it readily absorbs moisture from the air, which can alter its

physical and chemical properties.[1][2]

Chemical Hazards
The primary chemical hazard associated with uranyl difluoride stems from its high reactivity and

the toxicity of its components. Upon heating to decomposition at 300°C, it emits toxic fluoride

fumes.[1][3] A significant concern in the handling of UO2F2 is its formation from the hydrolysis

of uranium hexafluoride (UF6), a reaction that also produces highly corrosive and toxic
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hydrogen fluoride (HF) gas.[4][5] The chemical toxicity of UO2F2 and its byproducts can be

more significant than its radiological hazards, especially with unenriched or low-enriched

uranium.[1][4]

Radiological Hazards
Uranyl difluoride is a radioactive compound, and its handling requires adherence to protocols

for managing radioactive materials. The level of radiological hazard depends on the enrichment

of the uranium.[1] Both chemical and radiological toxicity contribute to the overall health risk.[4]

Health Effects
Exposure to uranyl difluoride can occur through inhalation, ingestion, or skin absorption, with

inhalation and ingestion potentially being fatal.[1] The compound is corrosive and can cause

severe irritation to the skin, eyes, and respiratory tract.[1][3] The primary target organs for

uranium toxicity are the kidneys, where it can cause damage leading to renal dysfunction.[3]

Other potential health effects from prolonged or repeated exposure include liver damage, blood

disorders, and an increased risk of cancer.[3]

Quantitative Data
Physical and Chemical Properties

Property Value Reference

Chemical Formula UO2F2 [2]

Molar Mass 308.024 g/mol [2]

Appearance Brilliant orange to yellow solid [2]

Density 6.37 g/cm³ [2]

Solubility in Water Very soluble [1][2]

Decomposition Temperature 300°C [1][3]

Occupational Exposure Limits for Soluble Uranium
Compounds
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Agency/Organizati
on

Limit Value (as U) Reference

OSHA
Permissible Exposure

Limit (PEL) - TWA
0.05 mg/m³ [4]

ACGIH
Threshold Limit Value

(TLV) - TWA
0.2 mg/m³ [4]

ACGIH
Short-Term Exposure

Limit (STEL)
0.6 mg/m³ [2]

NIOSH

Recommended

Exposure Limit (REL)

- TWA

0.05 mg/m³ [6]

NIOSH

Immediately

Dangerous to Life or

Health (IDLH)

10 mg/m³ [4]

Biological Exposure Indices (BEI)
Substance Determinant Sampling Time BEI Reference

Fluorides Fluoride in urine Prior to shift 2 mg/L [4]

Fluorides Fluoride in urine End of shift 3 mg/L [4]

Uranium Uranium in urine End of shift 200 µg/L [7]

Signaling Pathways in Uranium Toxicity
Uranium compounds, including UO2F2, can induce cellular toxicity through various

mechanisms. A key pathway involves the generation of reactive oxygen species (ROS), leading

to oxidative stress. This can subsequently trigger DNA damage and apoptosis (programmed

cell death). The p53 tumor suppressor protein, a critical regulator of the cellular response to

DNA damage, has been investigated in the context of uranium toxicity, with some studies

suggesting a p53-independent mechanism for uranium-induced apoptosis.
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Cell Culture
(e.g., HK-2 cells)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 7 Tech Support

https://www.benchchem.com/product/b081275?utm_src=pdf-custom-synthesis
https://pmc.ncbi.nlm.nih.gov/articles/PMC3018829/
https://pmc.ncbi.nlm.nih.gov/articles/PMC3018829/
https://pmc.ncbi.nlm.nih.gov/articles/PMC2740373/
https://www.semanticscholar.org/paper/Toxicity-of-depleted-uranium-complexes-is-of-p53-Heintze-Aguilera/79ae31893df1a2c1e17d9a0b4f6147422cea0eaf
https://www.semanticscholar.org/paper/Toxicity-of-depleted-uranium-complexes-is-of-p53-Heintze-Aguilera/79ae31893df1a2c1e17d9a0b4f6147422cea0eaf
https://experts.nau.edu/en/publications/toxicity-of-depleted-uranium-complexes-is-independent-of-p53-acti/
https://www.researchgate.net/figure/The-toxicological-mechanisms-of-uranium-a-Oxidative-stress-b-DNA-damage-c_fig2_344282522
https://pmc.ncbi.nlm.nih.gov/articles/PMC3072333/
https://pmc.ncbi.nlm.nih.gov/articles/PMC3072333/
https://pmc.ncbi.nlm.nih.gov/articles/PMC10837886/
https://pmc.ncbi.nlm.nih.gov/articles/PMC10837886/
https://www.benchchem.com/product/b081275#health-and-safety-handling-of-uo2f2
https://www.benchchem.com/product/b081275#health-and-safety-handling-of-uo2f2
https://www.benchchem.com/product/b081275#health-and-safety-handling-of-uo2f2
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b081275?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b081275?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426
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